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Cat. No.: B054929

\ J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-
[(Trimethylsilyl)methyl]benzotriazole, a versatile reagent in organic synthesis with potential
applications in materials science and drug discovery. This document details its chemical and
physical properties, safety information, and key applications. A detailed experimental protocol
for its synthesis is provided, along with insights into its reactivity. Furthermore, this guide
explores the broader biological activities of benzotriazole derivatives, offering a foundation for
future research and development in the pharmaceutical sector.

Chemical and Physical Properties

1-[(Trimethylsilyl)methyl]benzotriazole is a white crystalline solid at room temperature. Its
unique structure, incorporating both a benzotriazole and a trimethylsilyl group, imparts valuable
reactivity and solubility characteristics.[1] A summary of its key physical and chemical
properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1-[(Trimethylsilyl)methyl]benzotriazole
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Property Value Reference(s)
CAS Number 122296-00-8 [1]

Molecular Formula C10H15NsSi [1]

Molecular Weight 205.33 g/mol [1]
Appearance White powder [1]

Melting Point 56-60 °C [1]

Boiling Point Not available

Density Not available

B Soluble in various organic
Solubility ent [1]
solvents

1-((trimethylsilyl)methyl)-1H-
benzo[d][2][3][4]triazole

IUPAC Name

Safety and Handling

1-[(Trimethylsilyl)methyl]benzotriazole is classified as harmful if swallowed and causes skin
and serious eye irritation.[5] It may also cause respiratory irritation.[5] Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this compound. Work should be conducted in a well-ventilated area or a fume
hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement
Hazard H302 Harmful if swallowed.
H315 Causes skin irritation.
H319 Causes serious eye irritation.

May cause respirator
H335 ) .y. P Y

irritation.

Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapors/spr
ay.

Wear protective gloves/eye
P280 p 9 . Y

protection/face protection.

IF SWALLOWED: Call a

POISON CENTER or
P301+P312 S

doctor/physician if you feel

unwell.

IF ON SKIN: Wash with plenty
P302+P352

of soap and water.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Synthesis and Experimental Protocols

The synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole is typically achieved through the N-

alkylation of benzotriazole with (chloromethyl)trimethylsilane. This reaction is generally carried

out in the presence of a base to deprotonate the benzotriazole, facilitating the nucleophilic

attack on the chloromethyltrimethylsilane.

General Synthesis Pathway
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+ N-Allylation 1-[(Trimethylsilyl)methyl]benzotriazole
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Caption: General reaction scheme for the synthesis of 1-
[(Trimethylsilyl)methyl]benzotriazole.

Detailed Experimental Protocol

Materials:

e Benzotriazole

e Sodium hydride (NaH) or Potassium carbonate (K2CO3)

e (Chloromethyhtrimethylsilane

e Anhydrous N,N-dimethylformamide (DMF) or other suitable aprotic solvent
 Diethyl ether or other suitable extraction solvent

e Saturated aqueous sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate

Procedure:
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e To a solution of benzotriazole (1.0 eq) in anhydrous DMF under an inert atmosphere (e.g.,
nitrogen or argon), add a base such as sodium hydride (1.1 eq) portion-wise at 0 °C.

 Allow the mixture to stir at room temperature for 30 minutes to ensure complete
deprotonation, resulting in the formation of the benzotriazole anion.

e Cool the reaction mixture back to 0 °C and add (chloromethyl)trimethylsilane (1.1 eq)
dropwise.

» Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the
progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by the slow addition of water.
o Extract the aqueous layer with diethyl ether (3 x volume).

o Combine the organic layers and wash with saturated agueous sodium bicarbonate solution,
followed by brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

e The crude product can be purified by column chromatography on silica gel or by
recrystallization to afford 1-[(Trimethylsilyl)methyl]benzotriazole as a white solid.

Reactivity and Synthetic Applications

1-[(Trimethylsilyl)methyl]benzotriazole is a valuable synthetic intermediate due to the
versatile reactivity of the benzotriazole moiety as a good leaving group and the ability of the
trimethylsilyl group to stabilize an adjacent carbanion.

Anion Formation and Reactions with Electrophiles

The methylene protons adjacent to the silicon and benzotriazole groups are acidic and can be
readily removed by a strong base, such as n-butyllithium, to form a stabilized carbanion. This
carbanion can then react with a variety of electrophiles, such as alkyl halides, aldehydes, and
ketones, to form new carbon-carbon bonds. This reactivity makes it a useful reagent for the
introduction of a functionalized methyl group.
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Caption: General reactivity of 1-[(Trimethylsilyl)methyl]benzotriazole via its stabilized
carbanion.

Applications in Drug Discovery and Development

While specific applications of 1-[(Trimethylsilyl)methyl]benzotriazole in drug development
are not extensively documented, the benzotriazole scaffold is of significant interest in medicinal
chemistry. Benzotriazole derivatives have been reported to exhibit a wide range of biological
activities, including antimicrobial, antiviral, and anticancer properties.[2][3][4][6][7]1[8][2][10][11]
The use of 1-[(Trimethylsilyl)methyl]benzotriazole as a synthetic auxiliary allows for the
construction of complex molecules containing the benzotriazole moiety, which can then be
evaluated for their therapeutic potential.[1]

Biological Activity of Benzotriazole Derivatives

Extensive research has been conducted on the biological activities of various benzotriazole
derivatives. These studies provide a basis for the potential pharmacological relevance of
compounds derived from 1-[(Trimethylsilyl)methyl]benzotriazole.

Table 3: Reported Biological Activities of Benzotriazole Derivatives
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Biological Activity

Description

Reference(s)

Antimicrobial

Derivatives have shown
activity against various
bacterial and fungal strains.

(31718l

Antiviral

Certain benzotriazole
analogues have demonstrated
inhibitory effects against

different viruses.

[6]

Anticancer

Some derivatives have
exhibited cytotoxic effects
against various cancer cell

lines.

[2][9][10]

Anti-inflammatory

Benzotriazole-containing
compounds have been
investigated for their anti-

inflammatory properties.

[4]

Anticonvulsant

Novel benzotriazole derivatives
have been synthesized and
evaluated as potential

anticonvulsant agents.

It is important to note that the biological activity is highly dependent on the specific substitutions

on the benzotriazole core. Further research is required to determine the specific biological

effects of 1-[(Trimethylsilyl)methyl]benzotriazole and its direct derivatives.

Conclusion

1-[(Trimethylsilyl)methyl]benzotriazole is a valuable and versatile reagent for organic

synthesis. Its well-defined properties, coupled with its predictable reactivity, make it a useful

tool for researchers in both academic and industrial settings. The benzotriazole moiety is a

recognized pharmacophore, and the synthetic utility of this compound provides a pathway to

novel derivatives with potential applications in drug discovery and development. This technical
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guide serves as a comprehensive resource for professionals seeking to utilize 1-
[(Trimethylsilyl)methyl]benzotriazole in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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